Cas no 1333323-17-3 (10-Deacetylyunnanxane)

• Product Name: 10-Deacetylyunnanxane
• CAS No: 1333323-17-3
• MF: C₂₉H₄₄O₈
• MW: 520.654870033264
• CID: 4670391
• PubChem ID: 101683508
• Update Time: 2024-11-04

10-Deacetylyunnanxane Chemical and Physical Properties

Names and Identifiers

• 10-Deacetylyunnanxane
• AKOS040760902
• 1333323-17-3
• [(1S,2S,3S,5S,8S,10S,14S)-2,5-diacetyloxy-10-hydroxy-8,12,15,15-tetramethyl-4-methylidene-14-tricyclo[9.3.1.03,8]pentadec-11-enyl] (2R,3S)-3-hydroxy-2-methylbutanoate

• Inchi： 1S/C29H44O8/c1-14-12-22(37-27(34)15(2)17(4)30)25-26(36-19(6)32)24-16(3)21(35-18(5)31)10-11-29(24,9)13-20(33)23(14)28(25,7)8/h15,17,20-22,24-26,30,33H,3,10-13H2,1-2,4-9H3/t15-,17+,20+,21+,22+,24+,25+,26+,29+/m1/s1
• InChI Key： OKVOKMSHJWDUMH-UOIGVGIGSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@@H]2[C@H](CC(C)=C([C@H](C[C@]3(C)CC[C@@H](C(=C)[C@H]31)OC(C)=O)O)C2(C)C)OC([C@H](C)[C@H](C)O)=O

Computed Properties

• Exact Mass: 520.30361836g/mol
• Monoisotopic Mass: 520.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 602.9±55.0 °C at 760 mmHg
• Flash Point: 186.7±25.0 °C
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

10-Deacetylyunnanxane Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives